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Introduction

N,N'-Dicyclohexylcarbodiimide, commonly abbreviated as DCC, is a powerful and widely

utilized reagent in organic chemistry.[1] Primarily recognized for its role as a dehydrating agent,

DCC facilitates a variety of condensation reactions, where the formation of a new bond is

accompanied by the elimination of a water molecule.[1] Since its introduction as a peptide

coupling agent in 1955 by Sheehan and Hess, DCC has become an indispensable tool for the

formation of amide bonds, particularly in peptide synthesis.[2][3] Its utility extends to the

synthesis of esters, anhydrides, and nitriles, as well as in specific oxidation reactions.[4][5][6]

This guide provides an in-depth overview of DCC's properties, mechanisms, primary

applications, and experimental protocols for researchers and professionals in chemical and

pharmaceutical development.

Physicochemical Properties of
Dicyclohexylcarbodiimide
DCC is a waxy, white crystalline solid characterized by a sweet odor.[2][5] A key physical

property is its low melting point, which allows it to be conveniently handled as a liquid after

gentle warming.[2][4] It exhibits high solubility in many common organic solvents but is

insoluble in water.[2][5]
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Property Value

Chemical Formula C₁₃H₂₂N₂

Molar Mass 206.33 g/mol

Appearance Waxy white solid[2][5]

Melting Point 34–35 °C[6]

Boiling Point 154–156 °C at 11 mmHg[6]

Solubility

Highly soluble in dichloromethane (DCM),

tetrahydrofuran (THF), acetonitrile, and

dimethylformamide (DMF)[2][5]

Water Solubility Insoluble[2][5]

CAS Number 538-75-0[5]

Core Application: Amide and Peptide Bond
Formation
The primary and most celebrated use of DCC is in the formation of amide bonds, the

cornerstone of peptide synthesis.[3][4] DCC acts by activating the carboxyl group of a

carboxylic acid, rendering it susceptible to nucleophilic attack by an amine.

Mechanism of Action

The reaction proceeds through a highly reactive O-acylisourea intermediate.[7]

Activation: The carboxylic acid adds across the N=C=N bond of DCC. The oxygen of the

carboxyl group attacks the electrophilic central carbon of the carbodiimide.

Intermediate Formation: This addition forms the O-acylisourea intermediate, which is an

excellent leaving group.[7]

Nucleophilic Attack: The amino group of the second reactant (an amine or amino acid)

attacks the carbonyl carbon of the activated intermediate.[3]
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Bond Formation & Byproduct: This attack results in the formation of the desired amide bond

and the release of N,N'-dicyclohexylurea (DCU), a stable urea derivative.

DCU is nearly insoluble in most common organic solvents, which facilitates its removal from the

reaction mixture by simple filtration.[5][8]
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Caption: General mechanism for DCC-mediated amide bond formation.

Application in Peptide Synthesis and Racemization Control

In peptide synthesis, particularly when coupling chiral amino acids, a significant side reaction is

racemization of the activated amino acid.[8] The highly reactive O-acylisourea intermediate can

cyclize to form an oxazolone, which can easily tautomerize, leading to a loss of stereochemical

integrity.

To suppress this side reaction and improve reaction yields, additives such as 1-

hydroxybenzotriazole (HOBt) or N-hydroxysuccinimide (NHS) are frequently used.[7] These

additives react with the O-acylisourea intermediate to form a less reactive, but still activated,

HOBt or NHS ester. This new intermediate is less prone to racemization and reacts cleanly with

the incoming amine to form the peptide bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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